Cas no 7401-84-5 (propan-2-yl 2-bromopropanoate)

• Product Name: propan-2-yl 2-bromopropanoate
• CAS No: 7401-84-5
• MF: C₆H₁₁BrO₂
• MW: 195.054341554642
• CID: 978792
• PubChem ID: 228006
• Update Time: 2025-04-19

propan-2-yl 2-bromopropanoate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 2-bromopropanoate
• isopropyl 2-bromopropanoate
• 2-bromopropionic acid 1-isopropyl ester
• 2-bromopropionic acid isopropyl ester
• 2-bromo-propionic acid isopropyl ester
• 2-Brom-propionsaeure-isopropylester
• AC1L5FWS
• AC1Q2449
• AR-1J2729
• CTK2H9115
• DL-Isopropyl-(2-brom-propionat)
• NSC20546
• 7401-84-5
• propan-2-yl2-bromopropanoate
• ODCLWDCSAGRHKS-UHFFFAOYSA-N
• NSC-20546
• 1-Methylethyl 2-bromopropanoate
• MFCD20621310
• AKOS016352949
• F87561
• DTXSID90281149
• SCHEMBL10471153
• Propanoic acid, 2-bromo, isopropyl ester
• FT-0756845
• HS-4110
• DA-03172

• Inchi： 1S/C6H11BrO2/c1-4(2)9-6(8)5(3)7/h4-5H,1-3H3
• InChI Key： ODCLWDCSAGRHKS-UHFFFAOYSA-N
• SMILES： BrC(C)C(=O)OC(C)C

Computed Properties

• Exact Mass: 193.99423
• Monoisotopic Mass: 193.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.345
• Boiling Point: 166.5°C at 760 mmHg
• Flash Point: 60.8°C
• Refractive Index: 1.454
• PSA: 26.3
• LogP: 1.72140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives